Cas no 1803834-79-8 (2-Amino-4-nitrophenylhydrazine)

• Product Name: 2-Amino-4-nitrophenylhydrazine
• CAS No: 1803834-79-8
• MF: C₆H₈N₄O₂
• MW: 168.1533203125
• CID: 4934989
• Update Time: 2025-10-30

2-Amino-4-nitrophenylhydrazine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-nitrophenylhydrazine

• Inchi： 1S/C6H8N4O2/c7-5-3-4(10(11)12)1-2-6(5)9-8/h1-3,9H,7-8H2
• InChI Key： WXVNTXDSWQHJBO-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(=C(C=1)N)NN)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 169
• XLogP3: 0.9
• Topological Polar Surface Area: 110

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 2-Amino-4-nitrophenylhydrazine

Research Briefing on 2-Amino-4-nitrophenylhydrazine (CAS: 1803834-79-8) in Chemical and Biomedical Applications

2-Amino-4-nitrophenylhydrazine (CAS: 1803834-79-8) is a specialized chemical compound that has garnered significant attention in recent years due to its potential applications in chemical synthesis and biomedical research. This briefing aims to provide a comprehensive overview of the latest research developments related to this compound, focusing on its synthesis, properties, and potential uses in drug discovery and other biomedical applications.

Recent studies have highlighted the role of 2-Amino-4-nitrophenylhydrazine as a versatile intermediate in the synthesis of heterocyclic compounds, which are crucial in the development of pharmaceuticals. Its unique chemical structure, featuring both amino and nitro functional groups, makes it a valuable building block for constructing complex molecules with potential biological activity. Researchers have explored its use in the synthesis of novel antimicrobial and anticancer agents, leveraging its reactivity to create targeted compounds.

One of the key findings in recent literature is the compound's utility in the development of colorimetric and fluorescent probes. Due to its nitro group, 2-Amino-4-nitrophenylhydrazine can undergo specific reactions that result in detectable color changes or fluorescence, making it useful in diagnostic applications. For instance, a 2023 study demonstrated its effectiveness in detecting heavy metal ions in environmental samples, showcasing its potential beyond traditional pharmaceutical uses.

In the context of drug discovery, 2-Amino-4-nitrophenylhydrazine has been investigated as a precursor for the synthesis of hydrazone derivatives, which are known for their diverse pharmacological activities. Recent preclinical studies have shown that hydrazone derivatives synthesized from this compound exhibit promising anti-inflammatory and antioxidant properties, suggesting potential therapeutic applications. However, further in vivo studies are required to validate these findings and assess the compound's safety profile.

The synthesis and purification of 2-Amino-4-nitrophenylhydrazine have also been optimized in recent years, with researchers developing more efficient and environmentally friendly methods. A 2022 publication detailed a novel green chemistry approach that reduces the use of hazardous solvents and improves yield, addressing some of the challenges associated with its production. These advancements are critical for scaling up its use in industrial and research settings.

Despite its potential, there are still gaps in the understanding of 2-Amino-4-nitrophenylhydrazine's full range of applications and mechanisms of action. Future research directions may include exploring its role in targeted drug delivery systems or as a component in multifunctional biomaterials. Collaborative efforts between chemists and biologists will be essential to unlock its full potential and translate laboratory findings into practical applications.

In conclusion, 2-Amino-4-nitrophenylhydrazine (CAS: 1803834-79-8) represents a promising compound with diverse applications in chemical and biomedical research. Its versatility as a synthetic intermediate and its potential therapeutic benefits make it a subject of ongoing investigation. Continued research and development efforts will be crucial to fully realize its capabilities and address any remaining challenges in its use.